ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-[(5-methyl-1H-pyrazol-3-yl)carbamothioylamino]benzoate
• InChI: InChI=1S/C14H16N4O2S/c1-3-20-13(19)10-4-6-11(7-5-10)15-14(21)16-12-8-9(2)17-18-12/h4-8H,3H2,1-2H3,(H3,15,16,17,18,21)
• InChI Key: SUMLWMNHCODASX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NC2=NNC(=C2)C
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol

Description

Ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate, also known as EPCAT, is a chemical compound that has shown potential in scientific research applications.

Mechanism of Action

The exact mechanism of action of ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate is not fully understood, but studies have suggested that it may act by inducing apoptosis, or programmed cell death, in cancer cells. ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate may also inhibit the activity of certain enzymes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate can induce changes in the expression of various genes and proteins involved in cancer cell growth and survival. Additionally, ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate has been shown to reduce inflammation and oxidative stress in cells and tissues.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate in lab experiments is its potential as a selective anticancer agent, with minimal toxicity to normal cells. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

Future research on ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate could focus on further elucidating its mechanism of action and potential applications in the treatment of cancer and inflammatory diseases. Additionally, studies could investigate the potential for ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate as a drug delivery system or in combination with other therapies.

Synthesis Methods

Ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate can be synthesized through a multistep process involving the reaction of 4-aminobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This is then reacted with ethyl 2-amino-3-methylpyrazine-5-carboxylate to form ethyl 4-[(4-chlorobenzoyl)amino]-3-methyl-1H-pyrazole-5-carboxylate. Finally, the compound is reacted with thiourea to form ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate.

Scientific Research Applications

Ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate has shown potential in various scientific research applications, including as a potential anticancer agent. Studies have shown that ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate can induce cell death in cancer cells, including breast and colon cancer cells. Additionally, ethyl 4-({[(3-methyl-1H-pyrazol-5-yl)amino]carbonothioyl}amino)benzoate has shown anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.